Cas no 1103518-15-5 (N2-methyl-N1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-indole-1,2-dicarboxamide)

• Product Name: N2-methyl-N1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-indole-1,2-dicarboxamide
• CAS No: 1103518-15-5
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 5470837
• Update Time: 2025-10-23

N2-methyl-N1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-indole-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-N-methyl-1-N-(thiophen-2-ylmethyl)-2,3-dihydroindole-1,2-dicarboxamide
• N2-methyl-N1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-indole-1,2-dicarboxamide

• Inchi： 1S/C16H17N3O2S/c1-17-15(20)14-9-11-5-2-3-7-13(11)19(14)16(21)18-10-12-6-4-8-22-12/h2-8,14H,9-10H2,1H3,(H,17,20)(H,18,21)
• InChI Key： ACRGUHBEJIFFCX-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C([H])([H])N([H])C(N1C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])C(N([H])C([H])([H])[H])=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on N2-methyl-N1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-indole-1,2-dicarboxamide

Introduction to N2-methyl-N1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-indole-1,2-dicarboxamide (CAS No. 1103518-15-5)

N2-methyl-N1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-indole-1,2-dicarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1103518-15-5, represents a novel molecular scaffold with potential applications in the development of bioactive molecules. The structural features of this compound, particularly its incorporation of a thiophen-2-yl moiety and a dihydroindole core, make it an intriguing candidate for further exploration in drug discovery and therapeutic intervention.

The< strong>N2-methyl-N1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-indole-1,2-dicarboxamide molecule exhibits a unique combination of structural and electronic properties that are influenced by its aromatic and heterocyclic components. The presence of the thiophene ring contributes to the compound's overall stability and reactivity, while the dihydroindole core provides a framework that is conducive to biological interactions. These characteristics have positioned this compound as a subject of interest for researchers seeking to develop new pharmacological agents.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. Indole-based compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The specific modification of the indole scaffold in N2-methyl-N1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-indole-1,2-dicarboxamide introduces new possibilities for modulating its pharmacological profile. The incorporation of a methyl group at the N1 position and a thiophenylmethyl group at the N2 position enhances the compound's potential to interact with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural motif of N2-methyl-N1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-indole-1,2-dicarboxamide aligns well with current trends in medicinal chemistry, which favor the use of multifunctional scaffolds that can engage multiple binding sites on biological targets. This property is particularly valuable in the context of developing drugs that exhibit synergistic effects or improved selectivity.

The< strong>thiophenyl component of the molecule is particularly noteworthy due to its known biological activities. Thiophene derivatives have been extensively studied for their potential applications in pharmaceuticals, with several compounds already in clinical use or under development. The thiophenyl ring in N2-methyl-N1-[thiophen-2-ylmethyl]-2,3-dihydro-1H-indole-1,2-dicarboxamide contributes to its overall pharmacological activity by enhancing interactions with biological receptors and enzymes. This feature makes it an attractive scaffold for further chemical optimization.

The dihydroindole core of the compound provides a rigid framework that can be modified to fine-tune its biological activity. Dihydroindole derivatives have been shown to exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. By incorporating specific functional groups into this scaffold, researchers can tailor the compound's activity to target specific diseases or conditions.

In recent studies, N2-methyl-N1-[thiophen- ///////////methyl]-< strong > strong > -dihydro- strong > - 1 H -ind ole - 1 , 20 .d icarbox amide has been investigated for its potential role in modulating inflammatory pathways. In preclinical studies, this compound has demonstrated promising anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. These findings suggest that it may have therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

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